Cas no 318958-37-1 (2-(2-Iodoethoxy)propane)

• Product Name: 2-(2-Iodoethoxy)propane
• CAS No: 318958-37-1
• MF: C₅H₁₁IO
• MW: 214.044714212418
• CID: 4645525
• PubChem ID: 18669154
• Update Time: 2025-10-31

2-(2-Iodoethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 2-(2-iodoethoxy)propane
• 2-(2-Iodo-ethoxy)-propane
• NE58493
• 2-(2-Iodoethoxy)propane

• Inchi： 1S/C5H11IO/c1-5(2)7-4-3-6/h5H,3-4H2,1-2H3
• InChI Key： UWIHFAMNCKJWKW-UHFFFAOYSA-N
• SMILES： ICCOC(C)C

Computed Properties

• Exact Mass: 213.98546 g/mol
• Monoisotopic Mass: 213.98546 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2
• Molecular Weight: 214.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(2-Iodoethoxy)propane

Professional Introduction to 2-(2-Iodoethoxy)propane (CAS No. 318958-37-1)

2-(2-Iodoethoxy)propane, with the chemical identifier CAS No. 318958-37-1, is a versatile organohalogen compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its iodo-substituted ethoxy group attached to a propane backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in cross-coupling reactions, drug development, and material science applications.

The reactivity of 2-(2-Iodoethoxy)propane stems from the presence of the iodine atom, which is highly susceptible to nucleophilic substitution reactions. This property allows for its extensive use in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the formation of carbon-carbon bonds essential for constructing complex molecular architectures. In pharmaceutical research, these coupling reactions are pivotal for the synthesis of novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the utility of 2-(2-Iodoethoxy)propane in the development of small-molecule inhibitors. For instance, studies have demonstrated its role in generating libraries of substituted compounds for high-throughput screening. The ability to introduce diverse functional groups via cross-coupling reactions has facilitated the discovery of molecules with enhanced pharmacological properties. Additionally, its application in fragment-based drug design has shown promise in overcoming challenges associated with traditional hit-to-lead optimization.

In material science, 2-(2-Iodoethoxy)propane has been explored for its potential in polymer modification and the synthesis of functionalized polymers. The incorporation of iodine into polymer backbones can impart unique properties such as improved thermal stability and enhanced solubility. These attributes are particularly relevant in the development of advanced materials for biomedical applications, including drug delivery systems and biodegradable polymers.

The synthesis of 2-(2-Iodoethoxy)propane typically involves the reaction of ethylene oxide with iodo-propane under controlled conditions. This process requires precise control over reaction parameters to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of these synthetic routes, making CAS No. 318958-37-1 more accessible for industrial applications. The growing demand for this compound underscores its importance in both academic research and commercial product development.

One notable application of 2-(2-Iodoethoxy)propane is in the synthesis of nucleoside analogs, which are critical in antiviral and anticancer therapies. The ability to modify nucleoside structures through cross-coupling reactions has led to the development of drugs with improved efficacy and reduced side effects. For example, recent studies have utilized CAS No. 318958-37-1 to generate novel nucleoside derivatives with enhanced resistance to enzymatic degradation, thereby prolonging their therapeutic window.

The compound's role in peptide coupling has also been extensively studied. In peptide synthesis, protecting group strategies are often employed to ensure selective reactivity. 2-(2-Iodoethoxy)propane can be used to introduce reactive handles that facilitate subsequent coupling steps, streamlining the overall synthetic process. This approach has been particularly beneficial in the production of complex peptide-based therapeutics.

Environmental considerations have prompted researchers to explore greener synthetic methodologies for 2-(2-Iodoethoxy)propane. Recent innovations focus on reducing solvent waste and minimizing hazardous byproducts through catalytic processes and flow chemistry techniques. These advancements align with broader efforts to promote sustainable chemical manufacturing practices.

The future prospects of CAS No. 318958-37-1 are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and bioimaging. The ability to functionalize materials at a molecular level makes this compound a valuable tool for developing innovative solutions across multiple disciplines.

In conclusion, 2-(2-Iodoethoxy)propane represents a cornerstone intermediate in modern synthetic chemistry, with far-reaching implications in pharmaceuticals, materials science, and beyond. Its versatility and reactivity continue to drive innovation, making it an indispensable component in both academic laboratories and industrial settings.